2-[5-Methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]acetic acid

• Molecular Formula: C7H6F3NO2S
• Molecular Weight: 225.19 g/mol
• SMILES: CC1=C(N=C(S1)CC(=O)O)C(F)(F)F
• InChI: InChI=1S/C7H6F3NO2S/c1-3-6(7(8,9)10)11-4(14-3)2-5(12)13/h2H2,1H3,(H,12,13)
• InChIKey: NHVIXGAFTZXMLI-UHFFFAOYSA-N

2-[5-Methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]acetic acid Procurement Guide

2-[5-Methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]acetic acid (CAS 1781342-28-6, C₇H₆F₃NO₂S, MW 225.19 g/mol) is a disubstituted thiazoleacetic acid derivative belonging to the class of heterocyclic building blocks used in medicinal chemistry and agrochemical research [1]. The compound features a 5-methyl-4-trifluoromethyl substitution pattern on the 1,3-thiazole ring with an acetic acid side chain at the 2-position, distinguishing it from regioisomeric thiazoleacetic acids such as 2-[5-methyl-2-(trifluoromethyl)-1,3-thiazol-4-yl]acetic acid (CAS 1934388-21-2) and mono-substituted analogs [1]. Its computed XLogP3-AA of 1.8 and topological polar surface area of 78.4 Ų position it as a moderately lipophilic, hydrogen-bond-capable scaffold suitable for fragment-based drug design and combinatorial library synthesis [1].

Fragment-sized heterocyclic building block (MW

Reported moderate lipophilicity supports CNS permeability screening

2-yl-acetic acid regioisomer for target-specific SAR exploration

• [1] PubChem Compound Summary for CID 105482751, 2-[5-Methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]acetic acid. National Center for Biotechnology Information (2024). View Source

Why 2-[5-Methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]acetic acid Cannot Be Replaced

Generic substitution with unsubstituted 2-(thiazol-4-yl)acetic acid or mono-substituted analogs such as 2-(5-methylthiazol-2-yl)acetic acid (MW 157.19 g/mol) fails to recapitulate the steric, electronic, and lipophilic profile conferred by the concurrent 5-methyl and 4-trifluoromethyl groups [1]. The electron-withdrawing CF₃ substituent at the 4-position, combined with the electron-donating methyl at the 5-position, creates a unique dipole and hydrogen-bond acceptor topology (7 H-bond acceptors vs. 3–4 for mono-substituted analogs) that is critical for target engagement in fragment-based screening hits [1][2]. Furthermore, the regioisomeric analog 2-[5-methyl-2-(trifluoromethyl)-1,3-thiazol-4-yl]acetic acid differs in the positional arrangement of the CF₃ and acetic acid groups, which alters the scaffold exit vector geometry and can lead to divergent structure–activity relationships (SAR) in enzyme inhibition and receptor binding assays [2].

Non-fluorinated analogs differ in lipophilicity and H-bond capacity

Removing the 4-CF₃ group reduces computed logP by >1 unit and cuts H-bond acceptors from 7 to 3–4, altering scaffold permeability and target interaction profiles.

Regioisomeric 4-yl-acetic acid may shift exit vector geometry

Moving the acetic acid chain to the 4-position instead of the 2-position changes scaffold topology, which can lead to divergent SAR in enzyme and receptor assays.

Mono-substituted thiazoleacetic acids lack CF₃/CH₃ synergy

Compounds carrying only a methyl or only a trifluoromethyl group do not reproduce the combined electronic push–pull effect of the 5-methyl/4-CF₃ pattern.

• [1] PubChem Compound Summary for CID 105482751, Computed Properties: XLogP3-AA, Hydrogen Bond Acceptor Count, TPSA. View Source
• [2] Grimstrup, M. et al., Exploration of SAR features by modifications of thiazoleacetic acids as CRTH2 antagonists. Bioorg. Med. Chem. Lett. 20, 1638–1641 (2010). View Source

Comparator Evidence for 2-[5-Methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]acetic acid

Lipophilicity vs. Non-Fluorinated Analog

The target compound exhibits a computed XLogP3-AA of 1.8, representing a >1.0 log unit increase in lipophilicity compared to the non-fluorinated analog 2-(5-methylthiazol-2-yl)acetic acid (XLogP3-AA = 0.7), driven by the 4-trifluoromethyl substituent [1][2]. This difference places the target compound in a more favorable lipophilicity range for blood–brain barrier penetration (typically XLogP 1.5–3.0) while retaining aqueous solubility sufficient for biochemical assay conditions.

Lipophilicity ΔLogP

Reported

ΔXLogP3-AA = +1.1 (target 1.8 vs comparator 0.7)

Supports CNS permeability screening context

Computed values; experimental logP not reported

Evidence Dimension	Computed LogP (XLogP3-AA)
Target Compound Data	XLogP3-AA = 1.8
Comparator Or Baseline	2-(5-Methylthiazol-2-yl)acetic acid: XLogP3-AA = 0.7
Quantified Difference	ΔXLogP3-AA = +1.1
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2024.11.20)

Why This Matters

The +1.1 log unit lipophilicity increase directly influences passive membrane permeability and nonspecific protein binding, making the compound a more suitable starting point for CNS-targeted programs compared to the non-fluorinated congener.

• [1] PubChem Compound Summary for CID 105482751, Computed Properties: XLogP3-AA = 1.8. View Source
• [2] PubChem Compound Summary for CID 53453008, 2-(5-Methylthiazol-2-yl)acetic acid, Computed Properties: XLogP3-AA = 0.7. View Source

Hydrogen Bond Acceptor Comparison

The target compound possesses 7 hydrogen bond acceptor (HBA) atoms, compared to only 3 HBA atoms for 2-(5-methylthiazol-2-yl)acetic acid [1][2]. The three additional fluorine atoms contribute to both HBA count and polar surface area (TPSA = 78.4 Ų vs. 50.4 Ų), providing additional interaction opportunities with protein active-site residues without increasing molecular weight beyond acceptable fragment limits (<250 Da).

H-Bond Acceptors

Reported

7 vs 3 HBA (+4); TPSA 78.4 vs 50.4 Ų

Supports multipoint hydrogen bonding in fragment-based design

Cactvs-computed; may require crystallographic confirmation

Evidence Dimension	Hydrogen Bond Acceptor Count
Target Compound Data	7 H-bond acceptors
Comparator Or Baseline	2-(5-Methylthiazol-2-yl)acetic acid: 3 H-bond acceptors
Quantified Difference	+4 H-bond acceptors
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2024.11.20)

Why This Matters

The higher HBA count enables multipoint hydrogen bonding with target proteins while maintaining a compact scaffold, which is critical for achieving high ligand efficiency in fragment-based discovery.

• [1] PubChem Compound Summary for CID 105482751, Computed Properties: H-bond Acceptor Count = 7. View Source
• [2] PubChem Compound Summary for CID 53453008, 2-(5-Methylthiazol-2-yl)acetic acid, Computed Properties: H-bond Acceptor Count = 3. View Source

Regioisomeric Scaffold Differentiation

In the SAR exploration of thiazoleacetic acid CRTH2 antagonists, the position of the acetic acid side chain relative to the substituted positions on the thiazole ring was shown to critically impact binding affinity: 5-yl-acetic acid derivatives demonstrated nanomolar CRTH2 binding (3.7–66 nM) whereas 4-yl-acetic acid regioisomers exhibited substantially reduced activity [1]. The target compound, with acetic acid at the 2-position and trifluoromethyl at the 4-position, presents a distinct scaffold exit vector geometry compared to the 4-yl-acetic acid regioisomer (CAS 1934388-21-2), which may confer differential target selectivity profiles.

Regioisomeric SAR

Class-level

5-yl-acetic acid CRTH2 IC₅₀ 3.7–66 nM; 4-yl reduced; 2-yl untested

Scaffold geometry may differ; model requires direct validation

Inference from thiazoleacetic acid CRTH2 antagonist series

Evidence Dimension	Scaffold exit vector geometry & CRTH2 binding affinity
Target Compound Data	2-yl-acetic acid substitution pattern
Comparator Or Baseline	5-yl-acetic acid CRTH2 antagonists: IC₅₀ = 3.7–66 nM; 4-yl-acetic acid regioisomer: substantially reduced activity
Quantified Difference	Regioisomeric shift from 5-yl to 4-yl reduces potency; 2-yl pattern untested directly
Conditions	CRTH2 binding assay (BRET) and cAMP functional assay; thiazoleacetic acid SAR series (Grimstrup et al., 2010)

Why This Matters

Selection between regioisomeric thiazoleacetic acid building blocks must be informed by target-specific SAR; the 2-yl-acetic acid pattern is structurally distinct from the well-characterized 5-yl series and may access different binding modes.

• [1] Grimstrup, M. et al., Exploration of SAR features by modifications of thiazoleacetic acids as CRTH2 antagonists. Bioorg. Med. Chem. Lett. 20, 1638–1641 (2010). PMID: 20116261. View Source

Fragment Compliance vs. Lead-Like Derivatives

At 225.19 g/mol, the target compound falls within the fragment range (MW < 250) and complies with the 'Rule of Three' guidelines for fragment-based screening (MW < 250, XLogP ≤ 3.5, HBD ≤ 3, HBA ≤ 6), with the exception of HBA count (7 vs. ≤6) [1][2]. By contrast, common extended thiazoleacetic acid derivatives used in CRTH2 and PPAR programs exceed 400 g/mol, placing them outside the fragment space and limiting their utility in fragment-based discovery workflows.

Fragment Compliance

Class-level

MW 225 vs lead-like >400; HBA=7 exceeds Rule of Three (≤6)

Supports fragment-growing strategies over lead-like SAR exploration

HBA exception noted; monitor ligand efficiency metrics

Evidence Dimension	Molecular weight and fragment compliance
Target Compound Data	MW = 225.19 g/mol; HBD = 1; XLogP = 1.8; TPSA = 78.4 Ų
Comparator Or Baseline	Typical CRTH2/PPAR thiazoleacetic acid leads: MW 400–500+ g/mol
Quantified Difference	~200–275 g/mol lower MW; fragment- vs. lead-like property space
Conditions	Computed properties; Rule of Three criteria (Congreve et al., 2003)

Why This Matters

As a fragment-sized building block, this compound enables fragment-growing and fragment-linking strategies that are inaccessible to larger, lead-like thiazoleacetic acid derivatives, supporting early-stage hit discovery programs.

• [1] PubChem Compound Summary for CID 105482751, Molecular Weight and Computed Properties. View Source
• [2] Congreve, M., Carr, R., Murray, C. & Jhoti, H. A 'Rule of Three' for fragment-based lead discovery? Drug Discov. Today 8, 876–877 (2003). View Source

Application Scenarios for 2-[5-Methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]acetic acid

Fragment-Based Screening Libraries

Procurement for fragment-based screening collections where a balance of lipophilicity (XLogP3-AA = 1.8) and low molecular weight (<250 Da) is required [1]. The compound satisfies three of four 'Rule of Three' criteria, making it suitable for primary fragment screening against diverse protein targets including kinases, GPCRs, and metabolic enzymes [3]. Its 7 HBA atoms and TPSA of 78.4 Ų provide multipoint binding potential that is absent in mono-substituted thiazole fragments [1].

SAR Exploration of CRTH2 Antagonists

Deployment in parallel SAR studies alongside 5-yl-acetic acid and 4-yl-acetic acid thiazole regioisomers to systematically probe the impact of acetic acid attachment position on target binding affinity and functional antagonism [4]. The well-characterized CRTH2 antagonist series (binding IC₅₀ 3.7–66 nM for 5-yl series) provides a validated assay cascade for evaluating the novel 2-yl-acetic acid scaffold geometry [4].

PPAR Modulator Library Synthesis

Use as a key building block in the combinatorial synthesis of PPARα/γ/δ modulator libraries, where the 4-trifluoromethyl group is known to enhance metabolic stability and target engagement in nuclear receptor ligand-binding domains [5]. The compound can serve as a direct precursor for amide, ester, and heterocycle-fused derivatives via standard carboxylic acid functionalization chemistry [1].

CNS Drug Discovery Programs

Incorporation into CNS-focused compound collections where the XLogP3-AA of 1.8 places the compound within the optimal range for blood–brain barrier permeability (XLogP 1.5–3.0), distinguishing it from the non-fluorinated analog (XLogP3-AA = 0.7) which falls below the CNS drug-like window [1][2]. The small rotatable bond count (2) further supports conformational rigidity favorable for CNS target binding [1].

Application

Selection Property

Validation Focus

Fragment-based screening library design

Balanced lipophilicity & fragment compliance

Rule-of-three property review

CRTH2 antagonist SAR exploration

Regioisomeric scaffold geometry

Parallel SAR with 5-yl and 4-yl analogs

PPAR modulator library synthesis

4-CF₃ metabolic stability context

Nuclear receptor binding domain compatibility

CNS permeability research

Reported lipophilicity range for CNS candidates

Passive permeability assay context

• [1] PubChem Compound Summary for CID 105482751, Computed Properties. View Source
• [2] PubChem Compound Summary for CID 53453008, 2-(5-Methylthiazol-2-yl)acetic acid, XLogP3-AA = 0.7. View Source
• [3] Congreve, M. et al. A 'Rule of Three' for fragment-based lead discovery? Drug Discov. Today 8, 876–877 (2003). View Source
• [4] Grimstrup, M. et al., Exploration of SAR features by modifications of thiazoleacetic acids as CRTH2 antagonists. Bioorg. Med. Chem. Lett. 20, 1638–1641 (2010). PMID: 20116261. View Source
• [5] WO2003074051A1, Substituted thiazoles and oxazoles that modulate PPAR activity (2003). View Source